3,4-dimethoxy-N-(4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzenesulfonamide
• InChI: InChI=1S/C19H20N2O5S/c1-25-16-5-4-15(11-17(16)26-2)27(23,24)20-14-9-12-3-6-18(22)21-8-7-13(10-14)19(12)21/h4-5,9-11,20H,3,6-8H2,1-2H3
• InChI Key: UESHFOKDMLRBHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C4C(=C2)CCN4C(=O)CC3)OC
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

This compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. Sulfonamides have a wide range of medicinal properties including antibiotic, antidiabetic, diuretic, and antithyroid activity.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. In this case, the sulfonamide group might undergo hydrolysis, oxidation, or substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties are determined by the compound’s molecular structure and functional groups.

Scientific Research Applications

Drug Discovery

This compound, with its unique structure and properties, can be utilized in drug discovery. The pharmaceutical and biological activities of 4-hydroxy-2-quinolones make them valuable in drug research and development.

Organic Synthesis

The compound can be used in organic synthesis. For example, the Aly group synthesized two series of N-2,3-bis(6-substituted-4-hydroxy-2-oxo-1,2-dihydroquinolin-3-yl)naphthalene-1,4-diones.

Synthesis of Heterocycles

The compound can be used in the synthesis of related four-membered to seven-membered heterocycles, most of them showing unique biological activities.

Synthesis of Fused Ring Systems

The compound can be used in the synthetic methodology of quinolin-2,4-dione derivatives together with their utility in the synthesis of fused ring systems.

Extended Flavonoid

The compound is an extended flavonoid with one or more rings fused on to the phenyl substituted benzopyran framework. This makes it valuable in the study of flavonoids and their applications.

Mechanism of Action

The mechanism of action of a drug is how it produces its effects in the body. Many sulfonamide drugs work by inhibiting the growth of bacteria by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle.

Safety and Hazards

Like all chemicals, handling this compound requires appropriate safety measures. This includes using personal protective equipment and working in a well-ventilated area. Some sulfonamides are known to cause allergic reactions in some individuals.

Future Directions

The future research directions for this compound could involve studying its potential medicinal properties, optimizing its synthesis process, and investigating its mechanism of action.